methyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate hydrochloride

• IUPAC Name: methyl 3-bromo-5,6-dihydro-4H-thieno[2,3-c]pyrrole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C8H8BrNO2S.ClH/c1-12-8(11)7-6(9)4-2-10-3-5(4)13-7;/h10H,2-3H2,1H3;1H
• InChI Key: FWZNBRKFBXIRGD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)CNC2)Br.Cl
• Molecular Formula: C8H9BrClNO2S
• Molecular Weight: 298.59 g/mol

Description

Methyl 3-bromo-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed various methods for synthesizing thieno[2,3-c]pyridines and related heterocycles, demonstrating the versatility of thieno[2,3-c]pyrrole derivatives in forming complex molecular structures. For instance, Zhu et al. (2008) described a general synthesis method for 2,4-Di- and 2,4,7-trisubstituted thieno[2,3-c]pyridines, utilizing a thieno[2,3-c]pyridine scaffold for further chemical modifications through Suzuki, Stille coupling, and Buchwald amination reactions (Zhu, GunawardanaIndrani, Boyd, & Melcher, 2008). Similarly, Yagodkina-Yakovenko et al. (2018) reported the synthesis of benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridin-4(5H)-ones, showcasing another application of thieno[2,3-c]pyrrole derivatives in constructing new heterocyclic systems (Yagodkina-Yakovenko, Bol’but, & Vovk, 2018).

Modifications and Transformations

The chemical flexibility of thieno[2,3-c]pyrrole derivatives is further exemplified in studies focusing on modifications and transformations to create novel compounds. Feijen and Wynberg (1970) explored the chemistry of iso-anellated thienopyrroles, detailing the synthesis of 5,6-dihydro-4H-thieno[2,3-c]pyrroles and their subsequent oxidation to form N-oxides, demonstrating the potential for creating diverse molecular structures from thieno[2,3-c]pyrrole derivatives (Feijen & Wynberg, 1970).

Photochromic and Fluorescent Compounds

The synthesis of photochromic and fluorescent compounds utilizing thieno[2,3-c]pyrrole derivatives highlights another significant application area. Krayushkin et al. (2002) described the synthesis of photochromic dihetarylethenes based on thieno[3,2-b]pyrrole, marking the first instance of thienopyrrole-based photochrome synthesis. This work not only showcases the compound's role in creating photochromic systems but also demonstrates the broader applicability of thieno[2,3-c]pyrrole derivatives in materials science (Krayushkin et al., 2002).